2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)acetic acid

• IUPAC Name: 2-(1,3-dioxo-4,6,7,7a-tetrahydro-3aH-pyrrolo[3,4-c]pyridin-5-yl)acetic acid
• InChI: InChI=1S/C9H12N2O4/c12-7(13)4-11-2-1-5-6(3-11)9(15)10-8(5)14/h5-6H,1-4H2,(H,12,13)(H,10,14,15)
• InChI Key: HGQHLTSSXDRVCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2C1C(=O)NC2=O)CC(=O)O
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol
• CAS No.: 2098001-26-2

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrole ring and a pyrazine ring. The molecular weight is 212.2 g/mol.

Scientific Research Applications

Pyrrolidine Derivatives in Drug Discovery

Pyrrolidine rings, including related compounds like pyrrolizines and pyrrolidine-2,5-diones, are widely used in medicinal chemistry for the development of new therapeutic agents. The versatility of the pyrrolidine scaffold is enhanced by its ability to explore pharmacophore space due to sp3-hybridization, contribute to stereochemistry, and offer increased three-dimensional coverage. This wide applicability supports the development of bioactive molecules with selective target engagement (Li Petri et al., 2021).

Diketopyrrolopyrroles: Synthesis and Optical Properties

Diketopyrrolopyrroles are extensively used dyes across various applications, including high-quality pigments and solar cells, due to their exceptional optical properties. The synthesis and reactivity of these compounds have been explored for decades, highlighting their stability, fluorescence, and potential for real-world applications. This research underscores the importance of such compounds in the development of materials with specialized optical characteristics (Grzybowski & Gryko, 2015).

Organic Acids in Environmental and Industrial Applications

Research into organic acids like acetic acid reveals their roles in various environmental and industrial contexts, from acting as bioherbicides to their use in acidizing operations for petroleum extraction. These studies demonstrate the versatility and environmental friendliness of organic acids in sustainable practices and technologies (Mahachai & Subsoontorn, 2021); (Alhamad et al., 2020).

Microbial Production of Volatile Fatty Acids

The microbial production of volatile fatty acids (VFAs) such as acetic, propionic, and butyric acids is gaining attention as a renewable alternative to petroleum-based chemicals. These acids serve as critical intermediates for synthesizing a wide range of chemicals, showcasing the potential of biotechnology in creating sustainable industrial processes (Bhatia & Yang, 2017).

Acetic Acid Bacteria in Fermented Foods and Beverages

Acetic acid bacteria (AAB) play a crucial role in the production of vinegar, kombucha, and other fermented foods and beverages. Their unique metabolic process, known as oxidative fermentation, enables the transformation of substrates into valuable products for the food and beverage industry, indicating the importance of microbial processes in culinary and industrial applications (Lynch et al., 2019).

Safety and Hazards

This compound is intended for research use only and is not intended for human or veterinary use. It’s important to wear protective eyewear, clothing, and gloves, and avoid skin contact when handling this compound.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolopyrazine derivatives, have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Mode of Action

It is likely that the compound interacts with its targets in a manner similar to other pyrrolopyrazine derivatives .

Biochemical Pathways

Based on the biological activities of similar compounds, it can be inferred that the compound may affect a variety of pathways related to inflammation, viral replication, fungal growth, oxidation, tumor growth, and kinase activity .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that the compound may have antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .

Biochemical Analysis

Cellular Effects

The effects of 2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)acetic acid on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, it has been shown to affect the expression of certain genes involved in metabolic processes, thereby altering the metabolic state of the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. These interactions can lead to enzyme inhibition or activation, depending on the nature of the binding . Additionally, this compound can induce changes in gene expression, further influencing cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function . Studies have shown that prolonged exposure to this compound can lead to significant changes in cellular metabolism and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses can lead to toxic or adverse effects . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without being harmful.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels . These interactions are essential for the compound’s incorporation into cellular metabolism and its overall biochemical activity.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are facilitated by specific transporters and binding proteins . These interactions determine the localization and accumulation of the compound, influencing its biochemical activity and effects on cellular function.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. Targeting signals and post-translational modifications direct this compound to specific compartments or organelles within the cell . These localizations are essential for the compound’s role in biochemical reactions and its overall impact on cellular processes.